2-Methoxypyridin-3-ol

• IUPAC Name: 2-methoxypyridin-3-ol
• InChI: InChI=1S/C6H7NO2/c1-9-6-5(8)3-2-4-7-6/h2-4,8H,1H3
• InChI Key: RDBZAWZPZSBYDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)O
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol
• CAS RN: 13472-83-8

Description

2-Methoxypyridin-3-ol is a chemically differentiated building block for organic synthesis and medicinal chemistry. It is traditionally challenging to access and is specifically used for the preparation of drug candidates containing hindered amine motifs. The molecular formula of 2-Methoxypyridin-3-ol is C6H7NO2.

Synthesis Analysis

The synthesis of 2-Methoxypyridin-3-ol is traditionally challenging. It provides a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs.

Molecular Structure Analysis

The molecular weight of 2-Methoxypyridin-3-ol is 125.13. The InChI key is RDBZAWZPZSBYDA-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methoxypyridin-3-ol are as follows: It has a molecular weight of 125.13. The storage temperature is room temperature in an inert atmosphere.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antagonists for Osteoporosis Treatment : Compounds related to 2-Methoxypyridin-3-ol have been evaluated for their potential in treating osteoporosis through the inhibition of the alpha(v)beta(3) receptor, showing promising in vitro and in vivo results (Hutchinson et al., 2003).
• Inhibitors of Oncogenic Kinases : Modifications of 3-methoxy-2-aminopyridine compounds, aiming to reduce mutagenic potential and drug-drug interaction, have shown potential as inhibitors of the oncogenic kinase bRAF, important for cancer treatment (Palmer et al., 2012).

Material Science

• Synthesis of Novel Coordination Complexes : 2-Methoxy-4-chromanones derivatives have been synthesized and characterized for their application in creating novel mononuclear coordination complexes, which show potential in DNA binding and as antidiabetic drugs (Jose et al., 2018).

Biochemistry and Molecular Biology

• Furan-Fused Heterocycles Synthesis : 2-Methoxypyridin-3-ol derivatives have been utilized in the synthesis of furan-fused heterocycles, showcasing the compound's versatility in organic synthesis (Conreaux et al., 2008).
• Antifungal, Antibacterial, and Antioxidant Activities : Metabolites from endophytic fungi, including compounds related to 2-Methoxypyridin-3-ol, have shown significant antifungal, antibacterial, and antioxidant activities, highlighting their potential in pharmaceutical applications (Xiao et al., 2014).

Catalysis

• Applications in Catalysis : Terpyridines and their transition metal complexes, which can be synthesized from pyridine derivatives, have found widespread applications in catalysis, including organic transformations and polymerization reactions (Winter et al., 2011).

Enology

• Influence on Wine Aroma : Research into methoxypyrazines, closely related to 2-Methoxypyridin-3-ol, has explored their impact on the aroma and flavor of wines, especially in varieties like Cabernet Sauvignon and Sauvignon Blanc (Sidhu et al., 2015).

Safety and Hazards

2-Methoxypyridin-3-ol has the following safety and hazard information: It has GHS07 pictograms. The signal word is “Warning”. The hazard statements are H315, H319, and H335. The precautionary statements are P261, P305+P351+P338. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.